Naringenin 7-O-beta-D-glucuronide
Naringenin 7-O-beta-D-glucuronide
Naringenin-7-O-β-D-glucuronide is a main phase II metabolite of naringenin that is detectable in urine.
Brand Name:
Vulcanchem
CAS No.:
158196-34-0
VCID:
VC20808766
InChI:
InChI=1S/C21H20O11/c22-9-3-1-8(2-4-9)13-7-12(24)15-11(23)5-10(6-14(15)31-13)30-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-6,13,16-19,21-23,25-27H,7H2,(H,28,29)/t13-,16-,17-,18+,19-,21+/m0/s1
SMILES:
C1C(OC2=CC(=CC(=C2C1=O)O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=C(C=C4)O
Molecular Formula:
C21H20O11
Molecular Weight:
448.4 g/mol
Naringenin 7-O-beta-D-glucuronide
CAS No.: 158196-34-0
Cat. No.: VC20808766
Molecular Formula: C21H20O11
Molecular Weight: 448.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Naringenin-7-O-β-D-glucuronide is a main phase II metabolite of naringenin that is detectable in urine. |
|---|---|
| CAS No. | 158196-34-0 |
| Molecular Formula | C21H20O11 |
| Molecular Weight | 448.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(2S)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-7-yl]oxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H20O11/c22-9-3-1-8(2-4-9)13-7-12(24)15-11(23)5-10(6-14(15)31-13)30-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-6,13,16-19,21-23,25-27H,7H2,(H,28,29)/t13-,16-,17-,18+,19-,21+/m0/s1 |
| Standard InChI Key | BDCRTIDKZGEVEN-NJQIUIKYSA-N |
| Isomeric SMILES | C1[C@H](OC2=CC(=CC(=C2C1=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)C4=CC=C(C=C4)O |
| SMILES | C1C(OC2=CC(=CC(=C2C1=O)O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=C(C=C4)O |
| Canonical SMILES | C1C(OC2=CC(=CC(=C2C1=O)O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=C(C=C4)O |
| Appearance | Assay:≥98%A crystalline solid |
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